Cas no 2137677-80-4 (sodium 1H-1,2,3-benzotriazole-5-sulfinate)

• Product Name: sodium 1H-1,2,3-benzotriazole-5-sulfinate
• CAS No: 2137677-80-4
• MF: C₆H₄N₃NaO₂S
• MW: 205.169630050659
• CID: 6454561
• PubChem ID: 165953616
• Update Time: 2024-01-10

sodium 1H-1,2,3-benzotriazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 1H-1,2,3-benzotriazole-5-sulfinate
• EN300-722801
• 2137677-80-4

• Inchi： 1S/C6H5N3O2S.Na/c10-12(11)4-1-2-5-6(3-4)8-9-7-5;/h1-3H,(H,10,11)(H,7,8,9);/q;+1/p-1
• InChI Key： JBABNBKXRPNEQC-UHFFFAOYSA-M
• SMILES： S(C1C=CC2C(C=1)=NNN=2)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 204.99219183g/mol
• Monoisotopic Mass: 204.99219183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų